Cas no 888441-41-6 (methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate)

methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate structure

888441-41-6 structure

Product Name:methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate

CAS No:888441-41-6

MF:C₂₀H₁₉N₃O₅S

MW:413.44696354866

CID:5975996

PubChem ID:7501629

Update Time:2023-12-13

methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate
- methyl 5-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanylmethyl]furan-2-carboxylate
- methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate
- SR-01000909507
- F1882-1468
- methyl 5-(((3-(2-methoxyethyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)methyl)furan-2-carboxylate
- SR-01000909507-1
- 888441-41-6
- AKOS002044918
- Inchi： 1S/C20H19N3O5S/c1-26-10-9-23-18(24)17-16(13-5-3-4-6-14(13)21-17)22-20(23)29-11-12-7-8-15(28-12)19(25)27-2/h3-8,21H,9-11H2,1-2H3
- InChI Key： YDZNDWYSNJDABT-UHFFFAOYSA-N
- SMILES： O1C(CSC2N(CCOC)C(=O)C3=C(N=2)C2=C(N3)C=CC=C2)=CC=C1C(OC)=O

Computed Properties

Exact Mass: 413.10454189g/mol
Monoisotopic Mass: 413.10454189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 660
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 122Å²

methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1882-1468-2μmol	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1882-1468-5μmol	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1882-1468-10μmol	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1882-1468-20μmol	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1882-1468-1mg	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1882-1468-2mg	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1882-1468-3mg	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1882-1468-4mg	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1882-1468-5mg	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1882-1468-10mg	methyl 5-({[3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}methyl)furan-2-carboxylate	888441-41-6	90%+	10mg	$79.0	2023-05-17

methyl 5-({3-(2-methoxyethyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}methyl)furan-2-carboxylate Related Literature

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2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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